Cas no 1225529-23-6 (2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine)

• Product Name: 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine
• CAS No: 1225529-23-6
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6104026
• PubChem ID: 64090337
• Update Time: 2025-06-11

2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine
• Pyrrolidine, 2-[(3-fluoro-4-methoxyphenyl)methyl]-
• 1225529-23-6
• AKOS013407625
• 2-[(3-fluoro-4-methoxyphenyl)methyl]pyrrolidine
• EN300-1844572

• Inchi： 1S/C12H16FNO/c1-15-12-5-4-9(8-11(12)13)7-10-3-2-6-14-10/h4-5,8,10,14H,2-3,6-7H2,1H3
• InChI Key： ZSWROUCSKCLTOV-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±25.0 °C(Predicted)
• pka: 10.55±0.10(Predicted)

Additional information on 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine

Professional Introduction to Compound with CAS No 1225529-23-6 and Product Name: 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine

2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine, identified by the CAS number 1225529-23-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group at the 3-position of the phenyl ring and a methoxy group at the 4-position, contribute to its unique chemical properties and biological activity. These substituents not only influence the electronic distribution within the molecule but also play a crucial role in modulating its interaction with biological targets.

The pyrrolidine moiety is a key structural component that imparts specific steric and electronic characteristics to the compound. Pyrrolidine derivatives are well-known for their versatility in drug design, often serving as pharmacophores in various therapeutic agents. The combination of the fluoro-4-methoxyphenyl moiety with the methylpyrrolidine backbone creates a scaffold that is both structurally diverse and functionally intriguing. Such molecular architecture is often explored in the development of novel compounds targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine and its potential biological targets. Studies have demonstrated that the fluoro group enhances binding affinity by improving lipophilicity and reducing metabolic degradation, while the methoxy group contributes to selective receptor interaction. These insights have guided researchers in optimizing synthetic routes and designing derivatives with improved pharmacokinetic profiles.

In vitro studies have revealed that 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine exhibits promising activity against several key enzymes and receptors implicated in human diseases. For instance, research indicates that this compound may interact with enzymes involved in neurotransmitter synthesis, suggesting potential applications in treating cognitive disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate receptor activity has raised interest in its potential as an anti-inflammatory agent, particularly in conditions where immune system dysregulation plays a significant role.

The synthesis of 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this molecule efficiently. The use of fluoro- and methoxy-substituted aromatic precursors highlights the importance of specialized reagents in modern pharmaceutical synthesis.

From a medicinal chemistry perspective, the development of novel analogs based on 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine represents an exciting area of research. By systematically varying substituents on the phenyl ring or modifying the pyrrolidine core, chemists can explore a wide spectrum of biological activities. This approach not only enhances our understanding of structure-activity relationships but also provides a rational basis for designing next-generation therapeutics with improved efficacy and safety profiles.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine. HTS allows for rapid evaluation of large libraries of compounds against numerous biological targets, enabling researchers to identify lead candidates with high precision. Coupled with machine learning algorithms that predict molecular properties, HTS has become an indispensable tool in modern drug discovery pipelines.

As our understanding of disease mechanisms continues to evolve, so does our appreciation for the complexity of molecular interactions within biological systems. The study of compounds like 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine underscores this complexity by revealing how subtle modifications in molecular structure can significantly alter biological outcomes. This knowledge is crucial for developing targeted therapies that address specific pathological processes while minimizing off-target effects.

The future direction of research on 2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine lies in exploring its potential in preclinical models and clinical trials. Preclinical studies will provide valuable insights into its pharmacokinetic behavior, toxicity profile, and therapeutic efficacy before it can be evaluated in human subjects. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into viable clinical candidates.

In conclusion,2-(3-fluoro-4-methoxyphenyl)methylpyrrolidine (CAS No 1225529-23-6) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of chemical features makes it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.